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Compound of Interest

Compound Name:
1-(4-cyanophenyl)-3,3-

dimethylurea

CAS No.: 82261-41-4

Cat. No.: B1266579

Get Quote

Executive Summary
This guide mandates the procedural workflow for the handling and disposal of 1-(4-
cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4).[1][2] As a phenylurea derivative

possessing a nitrile moiety, this compound presents specific risks regarding aquatic toxicity and

potential organ damage (liver/kidney) upon repeated exposure.[2]

Immediate Action Required:

Segregation: Strictly segregate from strong acids and oxidizers.

Disposal Path: High-temperature incineration via approved hazardous waste streams.

Critical Distinction: While containing a "cyano" group, this is an organic nitrile, not an

inorganic cyanide salt.[2] Do not place in the inorganic cyanide waste stream (pH > 11)

unless explicitly directed by your facility's specific EHS protocols, as this can complicate

downstream incineration.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1266579#bc-rfq
https://www.benchchem.com/product/b1266579/docs?utm_src=pdf-body#operational-guide-1-4-cyanophenyl-3-3-dimethylurea-disposal-handling
https://www.benchchem.com/product/b1266579/docs?utm_src=pdf-body#operational-guide-1-4-cyanophenyl-3-3-dimethylurea-disposal-handling
https://www.bldpharm.com/products/71754-19-3.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Hazard Profiling
Understanding the molecular behavior of the analyte is the first step in safety.

Parameter Specification

Chemical Name 1-(4-cyanophenyl)-3,3-dimethylurea

CAS Number 82261-41-4

Molecular Formula
ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

Molecular Weight 189.21 g/mol

Hazard Class
Acute Tox.[2] (Oral); STOT-RE (Liver/Kidney);

Aquatic Chronic

Reactivity
Incompatible with strong oxidizers and strong

acids (hydrolysis risk).[1]

Mechanistic Risk Assessment
The Nitrile Group (

): The cyano group on the phenyl ring is relatively stable but can undergo hydrolysis to a
carboxylic acid in the presence of strong acids or bases under heat. While it does not readily
release hydrogen cyanide (HCN) gas like inorganic cyanides (e.g., NaCN), it should still be
treated with caution regarding pH extremes.[2]

The Urea Moiety: The dimethylurea tail provides thermal stability but generates nitrogen

oxides (

) during combustion. This necessitates controlled incineration rather than open burning or
standard trash disposal.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for organic nitrogenous compounds.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.bldpharm.com/products/71754-19-3.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Rationale

Hand Protection
Nitrile Rubber (min 0.11mm

thickness)

Phenylureas can permeate

latex.[1] Nitrile provides

superior organic resistance.

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Prevents inhalation of

dust/aerosols during weighing

or solution prep.

Eye Protection Chemical Splash Goggles
Standard safety glasses do not

seal against airborne dusts.

Clothing
Lab Coat (Buttoned, long

sleeve)

Prevents dermal absorption via

clothing contamination.[2]

Disposal Workflow & Decision Logic
The following protocol ensures compliance with RCRA (Resource Conservation and Recovery

Act) standards for characteristic hazardous waste.

Diagram 1: Waste Segregation Decision Tree
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Waste Generation: 
1-(4-cyanophenyl)-3,3-dimethylurea

Physical State?

Solid / Powder Liquid / Solution

Double bag in 
polyethylene bags Solvent Type?

Solid Hazardous Waste Bin
(Incineration Stream)

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., Methanol, DMSO)

Halogenated Waste Carboy Organic Waste Carboy

Click to download full resolution via product page

Figure 1: Decision logic for segregating phenylurea waste based on physical state and solvent

carrier.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance)

Containment: Do not throw loose powder into the solid waste bin. Transfer the material into a

screw-top vial or double-bag it in polyethylene zip-lock bags.

Labeling: Attach a hazardous waste tag.

Constituents: "1-(4-cyanophenyl)-3,3-dimethylurea" (Do not use abbreviations).[1][2]
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Hazards: Check "Toxic" and "Irritant".

Placement: Place in the Solid Hazardous Waste drum destined for incineration.

Scenario B: Liquid Waste (Solutions)
Solvent Identification: Identify the solvent used (e.g., DMSO, Methanol, Dichloromethane).[2]

Segregation:

If dissolved in DCM/Chloroform: Pour into the Halogenated waste stream.

If dissolved in Methanol/Acetone/DMSO: Pour into the Non-Halogenated Organic waste

stream.

Rinsing: Triple rinse the original container with the compatible solvent and add the rinsate to

the waste container.

Incompatibility Check: Ensure the waste carboy does NOT contain strong acids (Sulfuric,

Nitric) or oxidizers (Peroxides), as this could trigger exothermic reactions or degradation of

the nitrile.[2]

Emergency Contingencies
Spill Management (Dry Powder)

Isolate: Evacuate the immediate area (3-meter radius).[1]

PPE: Don nitrile gloves, goggles, and an N95 or P100 respirator if dust is airborne.[2]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.

Cleanup: Scoop up the material and the paper towel. Place in a sealable bag. Label as

"Hazardous Waste - Debris from Spill."

Decon: Wipe the surface with a soap/water solution.

Exposure Response
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Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (enhances

absorption).

Eye Contact: Flush for 15 minutes. Seek medical attention.

Ingestion: Do not induce vomiting. Contact Poison Control immediately.

Regulatory & Compliance Framework
Diagram 2: The Disposal Lifecycle

Laboratory
Generation

Waste Tagging
(Full Chemical Name)

Satellite Accumulation
Area (SAA) EHS Pickup TSDF

(Treatment, Storage, Disposal Facility)
High-Temp Incineration

(Destruction of Nitrile/Urea)

Click to download full resolution via product page

Figure 2: The cradle-to-grave lifecycle of the chemical waste.[2]

Regulatory Notes:

RCRA Status: While not explicitly "P-listed" or "U-listed" by specific CAS in 40 CFR 261.33, it

is regulated as a characteristic hazardous waste due to toxicity and chemical class

(Phenylureas).[1][2]

EPA Waste Code: If not mixed with listed solvents, use D001 (Ignitable, if in flammable

solvent) or Toxic characteristic codes pending TCLP results.[2] Most facilities default to a

general "Organic Hazardous Waste" profile for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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